DMAKO-20
Overview
Description
DMAKO-20 is a multi-target anticancer prodrug activated by the tumor specific CYP1B1 enzyme. DMAKO-20 potently inhibits HCT-15, HCT-116 and K562 cells growth, and shows moderate anti-proliferative activity towards MDA-MB-231, HepG2, PANC, Bel7402 and MGC803 cancer cells, while being nontoxic to the human normal VEC and HSF cells.
Scientific Research Applications
Anticancer Prodrug Activated by Specific Enzymes
DMAKO-20, a novel 5,8-dimethyl alkannin oxime derivative, has been designed and synthesized as a multitarget anticancer prodrug. This compound shows a significant reduction in toxicity compared to natural shikonin and alkannin. It demonstrates strong antitumor activity both in vitro and in vivo, particularly against HCT-15, HCT-116, and K562 cells. Its effectiveness is comparable to the toxic antimetabolite 5-FU but without associated toxicity or death in mice. The prodrug undergoes bioactivation by the tumor-specific CYP1B1 enzyme, resulting in the release of nitric oxide and active naphthoquinone mono-oximes, which induce apoptosis in cancer cells through the mitochondrial pathway. This discovery provides a strategy to overcome the nonselective toxicity of current chemotherapeutics (Cui et al., 2018).
Selective Effect on Melanoma
A study on melanoma revealed that DMAKO-20 exhibits a selective cytotoxic effect on melanoma cells through CYP1B1-mediated activation. The expression of CYP1B1 was found at high levels in melanoma tissues and B16/F10 cancer cells, but not in normal tissues or fibroblasts. DMAKO-20 showed potent antiproliferative effects against melanoma cells and inhibited migration. The anticancer effects were associated with apoptosis, upregulation of mitochondrial apoptotic Bax proteins, and downregulation of anti-apoptotic Bcl-2. This suggests that DMAKO-20 could be a promising candidate for the treatment of malignant skin carcinomas (Cui et al., 2020).
properties
Molecular Formula |
C23H32N2O5 |
|---|---|
Molecular Weight |
416.52 |
IUPAC Name |
(1E,4E)-6-((S)-1-(Isopentyloxy)-4-methylpent-3-en-1-yl)-5,8-dimethoxynaphthalene-1,4-dione dioxime |
InChI |
InChI=1S/C23H32N2O5/c1-14(2)7-10-19(30-12-11-15(3)4)16-13-20(28-5)21-17(24-26)8-9-18(25-27)22(21)23(16)29-6/h7-9,13,15,19,26-27H,10-12H2,1-6H3/b24-17+,25-18+/t19-/m0/s1 |
InChI Key |
CKZRQKQMASLJKO-KWPRHPNPSA-N |
SMILES |
COC1=CC([C@@H](OCCC(C)C)C/C=C(C)\C)=C(OC)C2=C1/C(C=C/C2=N\O)=N/O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DMAKO20; DMAKO 20; DMAKO-20 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-((1-(methylsulfonyl)piperidin-4-yl)methyl)-3-(naphthalen-1-ylmethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B1192496.png)
